Cas no 139004-47-0 (4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(butylthio)-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(butylthio)-4-phenyl-
• CAS No: 139004-47-0
• MF: C₂₆H₃₂N₆S₂
• MW: 492.702482223511
• CID: 1268408
• Update Time: 2024-08-04

4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(butylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(butylthio)-4-phenyl-

• Inchi： 1S/C26H32N6S2/c1-3-5-19-33-25-29-27-23(31(25)21-13-9-7-10-14-21)17-18-24-28-30-26(34-20-6-4-2)32(24)22-15-11-8-12-16-22/h7-16H,3-6,17-20H2,1-2H3
• InChI Key： NWVWFUNJOTVMGR-UHFFFAOYSA-N
• SMILES： C(C1N(C2=CC=CC=C2)C(SCCCC)=NN=1)CC1N(C2=CC=CC=C2)C(SCCCC)=NN=1

Computed Properties

• Exact Mass: 492.21336

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 712.0±70.0 °C(Predicted)
• PSA: 61.42
• pka: 1.61±0.10(Predicted)